3-ethoxy-1-ethyl-N-(furan-2-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-1-ethyl-N-(furan-2-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C13H17N3O3/c1-3-16-9-11(13(15-16)18-4-2)12(17)14-8-10-6-5-7-19-10/h5-7,9H,3-4,8H2,1-2H3,(H,14,17)
• InChI Key: QCMIGLPPDARQJU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NCC2=CC=CO2
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

3-ethoxy-1-ethyl-N-(furan-2-ylmethyl)-1H-pyrazole-4-carboxamide, also known as FEPP, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound is a member of the pyrazole class of organic compounds and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

Efficient Synthesis Techniques

Research has shown the development of efficient synthesis techniques for similar compounds, highlighting the utility of ultrasound irradiation in the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates. This methodology offers significant reductions in reaction times and high yields, demonstrating an innovative approach to synthesizing pyrazole derivatives with potential applications in various fields, including medicinal chemistry and materials science (Machado et al., 2011).

Novel Compound Synthesis

The synthesis of novel classes of compounds, including derivatives of furan-fused heterocycles, has been reported. Such compounds are synthesized from corresponding acid derivatives, showcasing the versatility of furan and pyrazole structures in creating complex molecules with potential applications ranging from pharmaceuticals to materials science (Ergun et al., 2014).

Antibacterial Activity

The synthesis and evaluation of antibacterial activity of compounds containing furan and pyrazole moieties have been investigated. This includes the development of novel S-substituted oxadiazole derivatives showing promise as antibacterial agents. Such studies are crucial in the search for new antibiotics to combat resistant bacterial strains (Aghekyan et al., 2020).

Potential for Nematocidal Activity

Research into pyrazole carboxamide derivatives has revealed compounds with notable nematocidal activity, highlighting the potential for agricultural applications in managing nematode pests. This underscores the importance of chemical synthesis in developing new agrochemicals to enhance crop protection (Zhao et al., 2017).

Spectral Study and Functionalization

Studies on the spectral properties and functionalization reactions of compounds bearing the pyrazole and furan rings offer insights into their chemical behavior and potential applications. Such research lays the groundwork for the development of novel materials and bioactive molecules, demonstrating the broad applicability of these heterocyclic compounds (Singh et al., 2014).